Cas no 89572-59-8 (Isoxazolo[5,4-b]pyridine, 6-(3,4-dimethylphenyl)-3-ethyl-4-phenyl-)

• Product Name: Isoxazolo[5,4-b]pyridine, 6-(3,4-dimethylphenyl)-3-ethyl-4-phenyl-
• CAS No: 89572-59-8
• MF: C₂₂H₂₀N₂O
• MW: 328.407005310059
• CID: 595964
• PubChem ID: 71325026
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridine, 6-(3,4-dimethylphenyl)-3-ethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine, 6-(3,4-dimethylphenyl)-3-ethyl-4-phenyl-
• 6-(3,4-dimethylphenyl)-3-ethyl-4-phenyl-[1,2]oxazolo[5,4-b]pyridine
• 89572-59-8
• 6-(3,4-Dimethylphenyl)-3-ethyl-4-phenylisoxazolo[5,4-b]pyridine
• DTXSID50754425
• 6-(3,4-Dimethylphenyl)-3-ethyl-4-phenyl[1,2]oxazolo[5,4-b]pyridine

• Inchi： 1S/C22H20N2O/c1-4-19-21-18(16-8-6-5-7-9-16)13-20(23-22(21)25-24-19)17-11-10-14(2)15(3)12-17/h5-13H,4H2,1-3H3
• InChI Key： NPAHOMCCNWKKHQ-UHFFFAOYSA-N
• SMILES： O1C2C(C(CC)=N1)=C(C1C=CC=CC=1)C=C(C1C=CC(C)=C(C)C=1)N=2

Computed Properties

• Exact Mass: 328.157563266g/mol
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.9Ų